Cas no 2219379-74-3 (2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,2,3,4-tetrahydronaphthalen-1-yl}acetic acid)

• Product Name: 2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,2,3,4-tetrahydronaphthalen-1-yl}acetic acid
• CAS No: 2219379-74-3
• MF: C₂₈H₂₇NO₄
• MW: 441.51828789711
• CID: 6082638
• PubChem ID: 165605970
• Update Time: 2025-05-20

2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,2,3,4-tetrahydronaphthalen-1-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,2,3,4-tetrahydronaphthalen-1-yl}acetic acid
• 2219379-74-3
• EN300-1716553
• 2-{1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-1,2,3,4-tetrahydronaphthalen-1-yl}acetic acid

• Inchi： 1S/C28H27NO4/c30-26(31)16-28(15-7-9-19-8-1-6-14-25(19)28)18-29-27(32)33-17-24-22-12-4-2-10-20(22)21-11-3-5-13-23(21)24/h1-6,8,10-14,24H,7,9,15-18H2,(H,29,32)(H,30,31)
• InChI Key： VHGZVLMWVWENKU-UHFFFAOYSA-N
• SMILES： O(C(NCC1(CC(=O)O)C2C=CC=CC=2CCC1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 441.19400834g/mol
• Monoisotopic Mass: 441.19400834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 688
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,2,3,4-tetrahydronaphthalen-1-yl}acetic acid

Comprehensive Analysis of 2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,2,3,4-tetrahydronaphthalen-1-yl}acetic acid (CAS No. 2219379-74-3)

The compound 2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,2,3,4-tetrahydronaphthalen-1-yl}acetic acid (CAS No. 2219379-74-3) is a specialized organic molecule with significant applications in pharmaceutical research and peptide synthesis. Its unique structure, featuring a fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it a valuable intermediate in the development of novel therapeutics. Researchers are increasingly interested in this compound due to its potential role in drug discovery, particularly in targeting neurodegenerative diseases and cancer.

One of the most searched questions in the field of organic chemistry is: "What is the role of Fmoc-protected amino acids in peptide synthesis?" The answer lies in the stability and versatility of the Fmoc group, which is a cornerstone of solid-phase peptide synthesis (SPPS). The 2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,2,3,4-tetrahydronaphthalen-1-yl}acetic acid exemplifies this utility, as its Fmoc-protected amine allows for precise control during the assembly of complex peptides. This is particularly relevant in the context of personalized medicine, where tailored peptide-based therapies are gaining traction.

Another hot topic in the scientific community is the search for "sustainable and efficient synthetic routes for complex organic molecules." The synthesis of CAS No. 2219379-74-3 often involves multi-step reactions, including the introduction of the tetrahydronaphthalene scaffold, which is a common motif in bioactive compounds. Researchers are exploring greener alternatives, such as catalytic methods and solvent-free conditions, to optimize the production of this compound. These advancements align with the global push toward environmentally friendly chemistry.

The tetrahydronaphthalene core of 2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,2,3,4-tetrahydronaphthalen-1-yl}acetic acid is also of interest due to its structural similarity to natural products and pharmaceuticals. For instance, compounds with this scaffold have shown promise in modulating G-protein-coupled receptors (GPCRs), a major target class in drug development. This connection has led to increased searches for "GPCR-targeting drug candidates with tetrahydronaphthalene derivatives," highlighting the relevance of CAS No. 2219379-74-3 in cutting-edge research.

In addition to its pharmaceutical applications, 2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,2,3,4-tetrahydronaphthalen-1-yl}acetic acid is also studied for its potential in material science. The Fmoc group is known to facilitate self-assembly processes, which are critical in the design of nanomaterials and hydrogels. This dual utility—spanning both biomedical and material sciences—makes the compound a subject of interdisciplinary research, answering the growing demand for "multifunctional organic molecules in advanced technologies."

Quality control and analytical characterization are another area of focus for CAS No. 2219379-74-3. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are routinely employed to ensure the purity and identity of this compound. These methods are frequently searched by professionals seeking "best practices for analyzing Fmoc-protected compounds," underscoring the need for reliable protocols in handling such sensitive materials.

In summary, 2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,2,3,4-tetrahydronaphthalen-1-yl}acetic acid (CAS No. 2219379-74-3) is a versatile and highly functionalized compound with broad applications in drug discovery, peptide synthesis, and material science. Its unique structural features, including the Fmoc group and tetrahydronaphthalene core, make it a valuable tool for researchers addressing some of the most pressing challenges in modern chemistry and biology.